Cas no 2228802-11-5 (2-(but-3-yn-2-yl)-5-(4-fluorophenyl)furan)

• Product Name: 2-(but-3-yn-2-yl)-5-(4-fluorophenyl)furan
• CAS No: 2228802-11-5
• MF: C₁₄H₁₁FO
• MW: 214.234947443008
• CID: 6335654
• PubChem ID: 165971959
• Update Time: 2025-10-28

2-(but-3-yn-2-yl)-5-(4-fluorophenyl)furan Chemical and Physical Properties

Names and Identifiers

• 2-(but-3-yn-2-yl)-5-(4-fluorophenyl)furan
• 2228802-11-5
• EN300-1749040

• Inchi： 1S/C14H11FO/c1-3-10(2)13-8-9-14(16-13)11-4-6-12(15)7-5-11/h1,4-10H,2H3
• InChI Key： KMCBMXHKNFRJRW-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=CC=C(C(C#C)C)O1

Computed Properties

• Exact Mass: 214.079393132g/mol
• Monoisotopic Mass: 214.079393132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 13.1Ų

Additional information on 2-(but-3-yn-2-yl)-5-(4-fluorophenyl)furan

Introduction to 2-(but-3-yn-2-yl)-5-(4-fluorophenyl)furan (CAS No. 2228802-11-5)

2-(but-3-yn-2-yl)-5-(4-fluorophenyl)furan, identified by the CAS number 2228802-11-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This heterocyclic molecule features a unique structural framework combining a furan ring with a butynyl group and a fluorophenyl substituent, making it a promising candidate for further exploration in drug discovery and molecular synthesis.

The compound's structure is characterized by its aromaticity and conjugation, which contribute to its potential biological activity. The presence of the furan ring, a five-membered oxygen-containing heterocycle, is well-documented for its role in various pharmacophores. Furan derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and antitumor properties. In particular, the 4-fluorophenyl group introduces electronic and steric effects that can modulate the compound's interactions with biological targets, enhancing its pharmacological profile.

The but-3-yn-2-yl moiety in the molecule adds another layer of complexity, introducing a terminal alkyne functionality. Alkynes are versatile building blocks in organic synthesis, often used to construct complex cyclic structures through reactions such as Sonogashira coupling. This feature makes 2-(but-3-yn-2-yl)-5-(4-fluorophenyl)furan a valuable intermediate in the synthesis of more elaborate molecules, particularly in the development of novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies suggest that the electronic properties of the 4-fluorophenyl group can influence binding affinity to enzymes and receptors, making this compound a potential lead for drug development. Additionally, the furan ring's ability to engage in hydrogen bonding and π-stacking interactions may enhance its interaction with biological targets.

In vitro studies have begun to explore the pharmacological potential of derivatives similar to 2-(but-3-yn-2-yl)-5-(4-fluorophenyl)furan. Preliminary data indicate that certain analogs exhibit inhibitory activity against specific enzymes implicated in diseases such as cancer and neurodegeneration. The fluorine atom's ability to modulate lipophilicity and metabolic stability further underscores its importance in medicinal chemistry.

The synthesis of 2-(but-3-yn-2-yl)-5-(4-fluorophenyl)furan involves multi-step organic transformations, including cross-coupling reactions and cyclization processes. Advanced synthetic methodologies, such as palladium-catalyzed reactions, have been employed to construct the desired framework efficiently. These techniques not only improve yield but also allow for greater functional group tolerance, enabling the preparation of diverse derivatives for screening purposes.

The compound's stability under various conditions is another critical aspect of its utility. Furan derivatives are known for their sensitivity to hydrolysis and oxidation, necessitating careful handling during storage and experimentation. However, modifications such as fluorination can enhance stability, making it more amenable to industrial-scale production.

Future research directions may focus on exploring the pharmacokinetic properties of 2-(but-3-yn-2-yl)-5-(4-fluorophenyl)furan and its derivatives. Understanding how this molecule behaves within living systems will be crucial for translating preclinical findings into clinical applications. Techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy will play key roles in elucidating its metabolic pathways and interactions with biological macromolecules.

The integration of machine learning algorithms into drug discovery pipelines has also shown promise in accelerating the identification of promising candidates like 2-(but-3-yn-2-yl)-5-(4-fluorophenyl)furan. By analyzing large datasets of chemical structures and biological activities, these tools can predict novel scaffolds with desired properties, reducing the time required for hit identification.

In conclusion, 2-(but-3-yn-2-yl)-5-(4-fluorophenyl)furan (CAS No. 2228802-11-5) represents an exciting area of investigation within pharmaceutical chemistry. Its unique structural features and potential biological activity make it a compelling candidate for further study. As research progresses, this compound may contribute valuable insights into the development of new therapeutic strategies across multiple disease areas.